Cas no 106517-64-0 (5H-1,3Dioxolo4,5-findole-6-carboxylic Acid)

• Product name: 5H-1,3Dioxolo4,5-findole-6-carboxylic Acid
• CAS No: 106517-64-0
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• MDL: MFCD03848056
• CID: 127179
• PubChem ID: 907391

5H-1,3Dioxolo4,5-findole-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5H-[1,3]Dioxolo[4,5-f]indole-7-carboxylic acid
• 5,6-(Methylenedioxy)indole-2-carboxylicacid
• 5H-[1,3]dioxolo[4,5-f]indole-6-carboxylic acid
• 5H-1,3-Dioxolo[4,5-f]indole-6-carboxylicacid
• MFCD03848056
• SB30454
• 106517-64-0
• SCHEMBL2400125
• SY268912
• AS-43327
• BJRAHWGTBUCWCY-UHFFFAOYSA-N
• AKOS037643962
• CS-0341889
• DTXSID30358647
• 2H,5H-[1,3]dioxolo[4,5-f]indole-6-carboxylic acid
• 5,6-Methylenedioxyindole-3-carboxylic acid
• 5,6-Methylenedioxyindole-2-carboxylic acid
• 5H-1,3Dioxolo4,5-findole-6-carboxylic Acid

• MDL： MFCD03848056
• Inchi： 1S/C10H7NO4/c12-10(13)7-1-5-2-8-9(15-4-14-8)3-6(5)11-7/h1-3,11H,4H2,(H,12,13)
• InChI Key： BJRAHWGTBUCWCY-UHFFFAOYSA-N
• SMILES： O1COC2C=C3C=C(C(=O)O)NC3=CC1=2

Computed Properties

• Exact Mass: 205.03751
• Monoisotopic Mass: 205.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 71.55
• LogP: 1.59480